1-[2-(2-Aminoethyl)piperidin-1-yl]-2-(5-tert-butyltetrazol-1-yl)propan-1-one;hydrochloride

• IUPAC Name: 1-[2-(2-aminoethyl)piperidin-1-yl]-2-(5-tert-butyltetrazol-1-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C15H28N6O.ClH/c1-11(21-14(15(2,3)4)17-18-19-21)13(22)20-10-6-5-7-12(20)8-9-16;/h11-12H,5-10,16H2,1-4H3;1H
• InChI Key: SJJSSQLYQMPICX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCCC1CCN)N2C(=NN=N2)C(C)(C)C.Cl
• Molecular Formula: C15H29ClN6O
• Molecular Weight: 344.88 g/mol

Description

1-[2-(2-Aminoethyl)piperidin-1-yl]-2-(5-tert-butyltetrazol-1-yl)propan-1-one;hydrochloride is a useful research compound. Its molecular formula is C15H29ClN6O and its molecular weight is 344.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : The compound is part of a group of 1-substituted piperidines, which have been synthesized and studied for various pharmacological properties. These derivatives include several medicinal compounds, indicating a broad range of applications in medicinal chemistry (Vardanyan, 2018).

• Chemical Stability and Rearrangements : Research on related compounds, such as 5-aryl-3-[2-(piperidin-1-yl)ethyl]-1,2,4-oxadiazoles, has explored their chemical stability and reactions, such as the Boulton–Katritzky rearrangement. These studies are crucial for understanding the chemical behavior and potential applications of the compound (Kayukova et al., 2018).

• Antimicrobial Activity : A related study focused on synthesizing and evaluating the antimicrobial activity of new pyridine derivatives, which could provide insights into the potential antimicrobial applications of 1-[2-(2-Aminoethyl)piperidin-1-yl]-2-(5-tert-butyltetrazol-1-yl)propan-1-one;hydrochloride (Patel, Agravat, & Shaikh, 2011).

Pharmacological Properties

• Receptor Antagonist Potential : The compound could be related to receptor antagonists, as indicated by research on (R)-N-(3-(7-Methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)piperazine-1-yl)-1-oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide, a CGRP receptor antagonist. This suggests potential applications in targeting specific receptors (Cann et al., 2012).

• Anticancer Properties : The synthesis and evaluation of novel curcumin mimics, including piperidone-piperazine conjugates, have shown significant antiproliferative potencies, suggesting the compound's potential in cancer treatment (Youssef et al., 2022).

• Antibacterial Activity : Studies on Terazosin hydrochloride, which involves piperazine derivatives, have shown potent antibacterial activity, indicating similar potential for the compound (Kumar, Kumar, & Mazumdar, 2021).